Cas no 2098140-62-4 (3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098140-62-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5725543
• PubChem ID: 122239072
• Update Time: 2025-06-26

3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(3-methylphenyl)-1H-pyrimidine-2,4-dione
• 2098140-62-4
• starbld0035842
• AKOS040812047
• 3-methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• F1967-7279
• 3-Methyl-6-(m-tolyl)pyrimidine-2,4(1H,3H)-dione
• 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H12N2O2/c1-8-4-3-5-9(6-8)10-7-11(15)14(2)12(16)13-10/h3-7H,1-2H3,(H,13,16)
• InChI Key： PQNBQSYRTINDSX-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C)=O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Additional information on 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Brief on 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098140-62-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098140-62-4) as a promising scaffold for drug development. This compound, belonging to the tetrahydropyrimidine class, has garnered attention due to its structural versatility and potential biological activities. Current research focuses on its synthesis, pharmacological properties, and applications in treating various diseases, including neurological disorders and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, emphasizing its efficient production via a one-pot multicomponent reaction. The researchers optimized reaction conditions to achieve high yields (up to 85%) and purity, which is critical for subsequent pharmacological evaluations. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further development.

In another investigation, the compound's neuroprotective effects were evaluated in vitro using neuronal cell models. Results indicated that 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione significantly reduced oxidative stress and apoptosis in neurons exposed to amyloid-beta peptides, a hallmark of Alzheimer's disease. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders, though further in vivo studies are warranted to confirm efficacy and safety.

Additionally, the anti-inflammatory properties of this compound were examined in a murine model of colitis. Administered orally, the compound demonstrated a dose-dependent reduction in pro-inflammatory cytokines (e.g., TNF-α and IL-6) and ameliorated colonic tissue damage. The mechanism of action appears to involve modulation of the NF-κB signaling pathway, a key regulator of inflammation. These results position the compound as a potential lead for developing novel anti-inflammatory drugs.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Recent pharmacokinetic studies revealed moderate oral bioavailability (approximately 40%) and a short half-life (2-3 hours), necessitating structural modifications or formulation strategies to enhance its therapeutic potential. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 3-Methyl-6-(3-methylphenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098140-62-4) represents a multifaceted compound with significant promise in drug discovery. Its neuroprotective and anti-inflammatory activities, coupled with advances in synthetic methodologies, underscore its potential as a therapeutic agent. Future research should focus on mechanistic studies, in vivo validation, and optimization of drug-like properties to translate these findings into clinical applications.